Cas no 2742660-70-2 (3-(Methoxycarbonyl)spiro[3.3]heptane-1-carboxylic acid)

• Product Name: 3-(Methoxycarbonyl)spiro[3.3]heptane-1-carboxylic acid
• CAS No: 2742660-70-2
• MF: C₁₀H₁₄O₄
• MW: 198.215763568878
• CID: 6598144
• PubChem ID: 165690981
• Update Time: 2025-05-20

3-(Methoxycarbonyl)spiro[3.3]heptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(methoxycarbonyl)spiro[3.3]heptane-1-carboxylic acid
• EN300-37115154
• 2742660-70-2
• 3-(Methoxycarbonyl)spiro[3.3]heptane-1-carboxylic acid

• Inchi： 1S/C10H14O4/c1-14-9(13)7-5-6(8(11)12)10(7)3-2-4-10/h6-7H,2-5H2,1H3,(H,11,12)
• InChI Key： QDUZRHHNJDGBSA-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC(C(=O)O)C21CCC2)=O

Computed Properties

• Exact Mass: 198.08920892g/mol
• Monoisotopic Mass: 198.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.6Ų

Additional information on 3-(Methoxycarbonyl)spiro[3.3]heptane-1-carboxylic acid

3-(Methoxycarbonyl)spiro[3.3]heptane-1-carboxylic Acid: A Comprehensive Overview

The compound with CAS No 2742660-70-2, known as 3-(Methoxycarbonyl)spiro[3.3]heptane-1-carboxylic acid, is a unique organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its spiro structure, which consists of two fused rings sharing a single atom, in this case, the carbon atom at position 1. The presence of a methoxycarbonyl group at position 3 and a carboxylic acid group at position 1 further adds to its structural complexity and functional diversity.

Recent studies have highlighted the potential of spiro compounds in drug design due to their ability to mimic complex molecular interactions. The methoxycarbonyl group in this compound plays a crucial role in modulating the molecule's solubility and bioavailability, making it an attractive candidate for pharmaceutical applications. Additionally, the carboxylic acid group contributes to hydrogen bonding capabilities, which are essential for interactions within biological systems.

One of the most intriguing aspects of 3-(Methoxycarbonyl)spiro[3.3]heptane-1-carboxylic acid is its ability to act as a chiral auxiliary in asymmetric synthesis. This property has been extensively explored in recent research, where the compound has been used to facilitate the enantioselective synthesis of complex molecules. The spiro structure provides a rigid framework that enhances stereoselectivity, making it a valuable tool in modern organic synthesis.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure of 3-(Methoxycarbonyl)spiro[3.3]heptane-1-carboxylic acid with unprecedented accuracy. These studies have revealed that the molecule's conjugated system contributes significantly to its electronic properties, making it a promising candidate for applications in optoelectronics and photovoltaics.

The synthesis of this compound typically involves a multi-step process that includes ring-closing metathesis and subsequent functionalization. The use of Grubbs catalyst has been particularly effective in achieving the desired spiro structure with high yield and purity. Researchers have also explored alternative routes using microwave-assisted synthesis, which has shown potential for accelerating reaction times while maintaining product quality.

In terms of biological activity, 3-(Methoxycarbonyl)spiro[3.3]heptane-1-carboxylic acid has demonstrated moderate inhibitory effects on several enzymes, including acetylcholinesterase and butyrylcholinesterase. These findings suggest its potential as a lead compound for the development of Alzheimer's disease therapeutics. Furthermore, preliminary studies indicate that the compound may possess anti-inflammatory properties, opening up avenues for research in inflammatory diseases.

The environmental impact of this compound has also been a topic of recent interest. Studies have shown that it undergoes rapid biodegradation under aerobic conditions, reducing concerns about its persistence in the environment. However, further research is needed to fully understand its ecological footprint and ensure sustainable practices during its production and use.

In conclusion, 3-(Methoxycarbonyl)spiro[3.3]heptane-1-carboxylic acid is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic and computational techniques, positions it as a key player in future research and development efforts.